![molecular formula C15H12N6 B2362583 (E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole CAS No. 1286744-49-7](/img/structure/B2362583.png)
(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole, also known as BMH-21, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. BMH-21 is a promising drug candidate due to its unique chemical structure and mechanism of action.
Scientific Research Applications
Corrosion Inhibition and Material Protection
Compounds structurally related to (E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole have been studied for their corrosion inhibition properties. For example, derivatives such as BIHT and MIHT have demonstrated efficient corrosion inhibition capabilities for oil-field N80 steel in hydrochloric acid environments. These compounds adsorb on the steel surface, following the Langmuir adsorption isotherm, which suggests strong interaction and potential protective capabilities against corrosion. Theoretical studies, including Density Functional Theory (DFT) and molecular dynamics simulation, support these findings, providing insights into the mechanisms of action at the molecular level (Yadav, Sarkar, & Obot, 2016).
Antimicrobial and Anticancer Activities
Benzimidazole derivatives, including those related to the specified compound, have been synthesized and evaluated for their biological activities. Some of these compounds have shown promising antimicrobial and anticancer activities. The synthesis of novel polysubstituted bis-azoles via bis-hydrazonoyl chloride has led to compounds with significant biological activity, highlighting the therapeutic potential of these molecules in treating microbial infections and cancer (Kheder & Farghaly, 2017).
Ferroelectricity and Antiferroelectricity in Benzimidazoles
The unique physical properties of benzimidazole derivatives, such as ferroelectricity and antiferroelectricity, have been explored. These properties are significant for the development of lead- and rare-metal-free ferroelectric devices. The amphoteric nature of the imidazole unit, which can bind molecules into a dipolar chain, is a key factor in these properties. This has opened up new avenues for the application of benzimidazole derivatives in electronic devices and materials science (Horiuchi et al., 2012).
Antimicrobial Studies of Novel Fused Heterocyclic Compounds
Further research into benzimidazole derivatives has led to the development of compounds with potential antimicrobial properties. The synthesis and antimicrobial studies of novel fused heterocyclic compounds have shown that these molecules could serve as effective agents against various microbial strains, suggesting their applicability in developing new antimicrobial drugs (Khairwar, Mishra, & Singh, 2021).
properties
IUPAC Name |
N-[(E)-1H-benzimidazol-2-ylmethylideneamino]-1H-benzimidazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N6/c1-2-6-11-10(5-1)17-14(18-11)9-16-21-15-19-12-7-3-4-8-13(12)20-15/h1-9H,(H,17,18)(H2,19,20,21)/b16-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHXFHNLCWNEHEV-CXUHLZMHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C=NNC3=NC4=CC=CC=C4N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)NC(=N2)/C=N/NC3=NC4=CC=CC=C4N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1H-benzo[d]imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.